Cas no 1862679-10-4 (N-[4-(propan-2-yloxy)butyl]thietan-3-amine)

• Product Name: N-[4-(propan-2-yloxy)butyl]thietan-3-amine
• CAS No: 1862679-10-4
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5267091
• Update Time: 2026-03-09

N-[4-(propan-2-yloxy)butyl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-isopropoxybutyl)thietan-3-amine
• N-[4-(propan-2-yloxy)butyl]thietan-3-amine

• Inchi： 1S/C10H21NOS/c1-9(2)12-6-4-3-5-11-10-7-13-8-10/h9-11H,3-8H2,1-2H3
• InChI Key： ASBHUEGWJLRRTN-UHFFFAOYSA-N
• SMILES： S1CC(NCCCCOC(C)C)C1

Additional information on N-[4-(propan-2-yloxy)butyl]thietan-3-amine

N-[4-(propan-2-yloxy)butyl]thietan-3-amine (CAS No. 1862679-10-4): A Comprehensive Overview

N-[4-(propan-2-yloxy)butyl]thietan-3-amine (CAS No. 1862679-10-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, featuring a thietane ring and a propan-2-yloxybutyl side chain, represents an interesting area of research for chemists and material scientists alike.

The molecular structure of N-[4-(propan-2-yloxy)butyl]thietan-3-amine combines several functional groups that contribute to its distinctive properties. The thietan-3-amine moiety, a four-membered saturated heterocycle containing sulfur, offers interesting reactivity patterns that differ from more common five- or six-membered heterocycles. This structural feature makes the compound particularly valuable for studying ring strain effects and novel reaction pathways in organic synthesis.

Recent scientific literature highlights growing interest in thietane-containing compounds like CAS 1862679-10-4 for their potential in pharmaceutical research and materials science. The compound's balanced lipophilicity, conferred by both the propan-2-yloxy group and the thietane ring, makes it an interesting candidate for drug discovery programs targeting central nervous system disorders. Researchers are particularly interested in how the thietan-3-amine scaffold might interact with biological targets differently than more common heterocycles.

From a synthetic chemistry perspective, N-[4-(propan-2-yloxy)butyl]thietan-3-amine presents several intriguing challenges and opportunities. The compound's synthesis typically involves multi-step procedures that carefully control the formation of the thietane ring system while introducing the 4-(propan-2-yloxy)butyl side chain. Recent advances in catalytic methods have improved the efficiency of producing such structurally complex molecules, making CAS 1862679-10-4 more accessible for research purposes.

The physicochemical properties of N-[4-(propan-2-yloxy)butyl]thietan-3-amine have been the subject of several recent studies. Its solubility profile shows interesting behavior in both polar and non-polar solvents, which researchers attribute to the compound's amphiphilic nature. This characteristic makes thietan-3-amine derivatives potentially valuable in formulation science, particularly for delivery systems requiring controlled solubility characteristics.

In materials science applications, CAS 1862679-10-4 has shown promise as a building block for novel polymers and functional materials. The thietane ring can participate in polymerization reactions, while the propan-2-yloxybutyl side chain provides flexibility and processability to resulting materials. These properties have led to increased patent activity surrounding thietane-containing compounds in recent years.

Analytical characterization of N-[4-(propan-2-yloxy)butyl]thietan-3-amine typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural features and purity, which are crucial for research applications. Recent publications have detailed optimized analytical protocols specifically for thietan-3-amine derivatives, reflecting growing scientific interest in this compound class.

The stability profile of CAS 1862679-10-4 under various conditions has been systematically studied. Researchers have found that the compound demonstrates good thermal stability within typical laboratory handling ranges, though the thietane ring shows characteristic reactivity under certain conditions. These stability studies are particularly important for researchers considering N-[4-(propan-2-yloxy)butyl]thietan-3-amine for long-term applications.

From a commercial perspective, the availability of N-[4-(propan-2-yloxy)butyl]thietan-3-amine has increased in recent years to meet growing research demand. Several specialty chemical suppliers now offer CAS 1862679-10-4 in various quantities, with purity specifications tailored to different research needs. The compound's pricing reflects its specialized nature and the complexity of its synthesis.

Looking to the future, research trends suggest expanding applications for thietane-containing compounds like N-[4-(propan-2-yloxy)butyl]thietan-3-amine. Areas of particular interest include their potential as chiral auxiliaries in asymmetric synthesis, as novel ligands in catalytic systems, and as building blocks for advanced materials with tailored properties. The unique combination of structural features in CAS 1862679-10-4 continues to inspire innovative research across multiple chemistry disciplines.

For researchers working with N-[4-(propan-2-yloxy)butyl]thietan-3-amine, proper handling and storage recommendations include protection from moisture and extreme temperatures. While not classified as hazardous under standard protocols, appropriate laboratory practices should be followed when handling this or any chemical compound. Material Safety Data Sheets (MSDS) for CAS 1862679-10-4 provide detailed guidance on safe handling procedures.

The intellectual property landscape surrounding thietan-3-amine derivatives has become increasingly active, with several recent patents disclosing novel applications for compounds like N-[4-(propan-2-yloxy)butyl]thietan-3-amine. These patents cover diverse areas ranging from pharmaceutical compositions to specialty materials, reflecting the broad potential of this compound class. Researchers should conduct thorough patent searches before developing commercial applications involving CAS 1862679-10-4.

In conclusion, N-[4-(propan-2-yloxy)butyl]thietan-3-amine (CAS No. 1862679-10-4) represents an intriguing and versatile compound with growing importance in chemical research. Its unique structural features, combining a thietane ring with a propan-2-yloxybutyl side chain, offer numerous possibilities for scientific exploration and technological development. As research into thietane-containing compounds continues to expand, CAS 1862679-10-4 is likely to remain an important subject of study across multiple chemistry subdisciplines.